Cas no 1806633-85-1 (Methyl 2-(3-bromopropyl)-5-(chloromethyl)benzoate)

• Product Name: Methyl 2-(3-bromopropyl)-5-(chloromethyl)benzoate
• CAS No: 1806633-85-1
• MF: C₁₂H₁₄BrClO₂
• MW: 305.595362186432
• CID: 4950282
• Update Time: 2025-10-12

Methyl 2-(3-bromopropyl)-5-(chloromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-bromopropyl)-5-(chloromethyl)benzoate

• Inchi： 1S/C12H14BrClO2/c1-16-12(15)11-7-9(8-14)4-5-10(11)3-2-6-13/h4-5,7H,2-3,6,8H2,1H3
• InChI Key： PVJONKFNOLHKFU-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(CCl)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-(3-bromopropyl)-5-(chloromethyl)benzoate

Methyl 2-(3-bromopropyl)-5-(chloromethyl)benzoate (CAS No. 1806633-85-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(3-bromopropyl-5-(chloromethyl)benzoate

, identified by its CAS number 1806633-85-1, is a significant compound in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural motifs, has garnered attention for its role as a versatile intermediate in the synthesis of various biologically active molecules. The presence of both bromo and chloromethyl substituents on the benzoate core provides a rich framework for further functionalization, making it a valuable building block in drug discovery and development.

The structural attributes of Methyl 2-(3-bromopropyl)-5-(chloromethyl)benzoate make it particularly useful in constructing complex molecular architectures. The bromo group, located on the propyl side chain, serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in the formation of carbon-carbon bonds, a fundamental requirement in the synthesis of many therapeutic agents. Similarly, the chloromethyl group at the 5-position offers opportunities for nucleophilic substitution reactions, enabling the introduction of diverse functional groups and the elaboration of molecular complexity.

In recent years, there has been a surge in research focused on developing novel methodologies for constructing heterocyclic scaffolds, which are prevalent in many pharmacologically active compounds. Methyl 2-(3-bromopropyl)-5-(chloromethyl)benzoate has emerged as a critical intermediate in these endeavors. For instance, studies have demonstrated its utility in the synthesis of benzothiazole derivatives, which exhibit a wide range of biological activities, including anti-inflammatory and antimicrobial properties. The ability to efficiently incorporate this compound into larger molecular frameworks underscores its importance in modern medicinal chemistry.

The pharmaceutical industry has increasingly recognized the value of polyfunctionalized intermediates like Methyl 2-(3-bromopropyl)-5-(chloromethyl)benzoate. These intermediates streamline synthetic routes by providing multiple reactive sites that can be selectively modified. This efficiency is particularly crucial in large-scale drug production, where minimizing synthetic steps and maximizing yield are paramount. Additionally, the modular nature of this compound allows for rapid iteration and optimization during lead optimization campaigns, expediting the transition from hit compounds to clinical candidates.

Advances in computational chemistry have further enhanced the utility of Methyl 2-(3-bromopropyl)-5-(chloromethyl)benzoate. Molecular modeling studies have revealed that modifications at the bromo and chloromethyl positions can significantly influence the electronic properties and reactivity of derived molecules. This insight has enabled medicinal chemists to rationally design analogs with tailored biological profiles. For example, computational predictions have guided the synthesis of derivatives with enhanced binding affinity to specific protein targets, contributing to the development of more effective therapeutics.

The role of Methyl 2-(3-bromopropyl)-5-(chloromethyl)benzoate extends beyond academic research; it also finds applications in industrial settings. Several pharmaceutical companies have incorporated this intermediate into their synthetic pipelines for high-value APIs (Active Pharmaceutical Ingredients). Its versatility and reliability make it an indispensable tool for chemists working on complex drug molecules. As drug discovery continues to evolve towards more sophisticated molecular architectures, compounds like Methyl 2-(3-bromopropyl)-5-(chloromethyl)benzoate will remain at the forefront of innovation.

Looking ahead, the demand for innovative intermediates like Methyl 2-(3-bromopropyl)-5-(chloromethyl)benzoate is expected to grow alongside advancements in therapeutic areas such as oncology and immunology. These fields often require highly specialized molecules with unique structural features to modulate intricate biological pathways effectively. The continued exploration of this compound’s synthetic potential will undoubtedly contribute to breakthroughs in drug development and improve patient outcomes worldwide.